Cas no 2375260-62-9 (5-Pyrimidinamine, 4,6-diiodo-2-methyl-)
5-Pyrimidinamine, 4,6-diiodo-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinamine, 4,6-diiodo-2-methyl-
- 4,6-Diiodo-2-methyl-5-pyrimidinamine
- EN300-7444949
- 4,6-Diiodo-2-methylpyrimidin-5-amine
- 2375260-62-9
-
- Inchi: 1S/C5H5I2N3/c1-2-9-4(6)3(8)5(7)10-2/h8H2,1H3
- InChI Key: YGBWPBVWDZISGZ-UHFFFAOYSA-N
- SMILES: C1(C)=NC(I)=C(N)C(I)=N1
Computed Properties
- Exact Mass: 360.85729g/mol
- Monoisotopic Mass: 360.85729g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Density: 2.604±0.06 g/cm3(Predicted)
- Boiling Point: 364.8±42.0 °C(Predicted)
- pka: -1.36±0.39(Predicted)
5-Pyrimidinamine, 4,6-diiodo-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7444949-0.05g |
4,6-diiodo-2-methylpyrimidin-5-amine |
2375260-62-9 | 95.0% | 0.05g |
$101.0 | 2025-03-11 | |
| Enamine | EN300-7444949-0.1g |
4,6-diiodo-2-methylpyrimidin-5-amine |
2375260-62-9 | 95.0% | 0.1g |
$152.0 | 2025-03-11 | |
| Enamine | EN300-7444949-0.25g |
4,6-diiodo-2-methylpyrimidin-5-amine |
2375260-62-9 | 95.0% | 0.25g |
$216.0 | 2025-03-11 | |
| Enamine | EN300-7444949-0.5g |
4,6-diiodo-2-methylpyrimidin-5-amine |
2375260-62-9 | 95.0% | 0.5g |
$407.0 | 2025-03-11 | |
| Enamine | EN300-7444949-1.0g |
4,6-diiodo-2-methylpyrimidin-5-amine |
2375260-62-9 | 95.0% | 1.0g |
$528.0 | 2025-03-11 | |
| Enamine | EN300-7444949-2.5g |
4,6-diiodo-2-methylpyrimidin-5-amine |
2375260-62-9 | 95.0% | 2.5g |
$1034.0 | 2025-03-11 | |
| Enamine | EN300-7444949-5.0g |
4,6-diiodo-2-methylpyrimidin-5-amine |
2375260-62-9 | 95.0% | 5.0g |
$1530.0 | 2025-03-11 | |
| Enamine | EN300-7444949-10.0g |
4,6-diiodo-2-methylpyrimidin-5-amine |
2375260-62-9 | 95.0% | 10.0g |
$2269.0 | 2025-03-11 | |
| Aaron | AR028IVJ-50mg |
4,6-diiodo-2-methylpyrimidin-5-amine |
2375260-62-9 | 95% | 50mg |
$164.00 | 2025-02-16 | |
| Aaron | AR028IVJ-100mg |
4,6-diiodo-2-methylpyrimidin-5-amine |
2375260-62-9 | 95% | 100mg |
$234.00 | 2025-02-16 |
5-Pyrimidinamine, 4,6-diiodo-2-methyl- Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 5-Pyrimidinamine, 4,6-diiodo-2-methyl-
Introduction to 5-Pyrimidinamine, 4,6-diiodo-2-methyl- (CAS No: 2375260-62-9)
5-Pyrimidinamine, 4,6-diiodo-2-methyl-, identified by its Chemical Abstracts Service (CAS) number 2375260-62-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their biological activity and potential therapeutic applications. The structural features of this molecule, particularly the presence of iodine substituents at the 4 and 6 positions and a methyl group at the 2 position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug discovery efforts.
The synthesis and characterization of 5-Pyrimidinamine, 4,6-diiodo-2-methyl- involve meticulous attention to detail to ensure high purity and yield. The introduction of iodine atoms at the 4 and 6 positions enhances the electrophilicity of the pyrimidine ring, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing more complex molecular architectures, which can be tailored to target specific biological pathways. The methyl group at the 2 position provides steric hindrance and can influence the compound's solubility and metabolic stability, factors that are critical in drug development.
In recent years, there has been a surge in research focused on developing novel antiviral and anticancer agents derived from modified pyrimidine structures. The iodinated pyrimidines, including 5-Pyrimidinamine, 4,6-diiodo-2-methyl-, have been explored for their potential to interfere with viral replication mechanisms and inhibit the growth of cancer cells. For instance, studies have demonstrated that iodinated pyrimidines can act as inhibitors of viral polymerases by binding to essential residues within the enzyme's active site. This mode of action has been particularly promising in the development of treatments against RNA viruses, such as influenza and coronaviruses.
Moreover, the structural motif of 5-Pyrimidinamine, 4,6-diiodo-2-methyl- has been leveraged in the design of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in various diseases, including cancer. By targeting specific kinases with small molecules like iodinated pyrimidines, researchers aim to disrupt aberrant signaling networks that contribute to disease progression. Preliminary studies have shown that derivatives of this compound can exhibit potent inhibitory activity against certain kinases while maintaining selectivity against others, minimizing off-target effects.
The pharmacokinetic properties of 5-Pyrimidinamine, 4,6-diiodo-2-methyl- are also subjects of intense investigation. The presence of halogen atoms can significantly influence metabolic stability and distribution within the body. Computational modeling and experimental techniques are employed to predict how this compound will behave in vivo. Understanding these parameters is essential for optimizing drug candidates for clinical translation. For example, modifications to improve solubility or reduce metabolic clearance can enhance bioavailability and therapeutic efficacy.
Advances in synthetic methodologies have enabled the efficient preparation of complex derivatives from 5-Pyrimidinamine, 4,6-diiodo-2-methyl-, opening up new avenues for drug discovery. Techniques such as flow chemistry and microwave-assisted synthesis have streamlined the process of constructing intricate molecular frameworks. These innovations not only accelerate research but also allow for greater exploration of structural diversity. The ability to rapidly generate libraries of compounds facilitates high-throughput screening assays, which are critical for identifying lead candidates with desirable pharmacological properties.
The role of computational chemistry in analyzing 5-Pyrimidinamine, 4,6-diiodo-2-methyl- cannot be overstated. Molecular modeling software helps researchers predict how this compound will interact with biological targets at the atomic level. By simulating these interactions, scientists can optimize lead structures before committing resources to costly wet-lab experiments. This approach has significantly reduced the time required to bring new drugs from discovery to market while improving success rates.
In conclusion,5-Pyrimidinamine, 4, 6-diiodo, 2-methyl (CAS No: 2375260/62/9) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features make it amenable to diverse chemical modifications aimed at enhancing biological activity and improving pharmacokinetic profiles. As research continues to uncover new applications for iodinated pyrimidines, this compound is poised to play a significant role in addressing unmet medical needs across multiple therapeutic areas.
2375260-62-9 (5-Pyrimidinamine, 4,6-diiodo-2-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)